A near infrared fluorescent dye for trivalent ions sensing and working as a molecular keypad lock†
RSC Advances Pub Date: 2014-01-14 DOI: 10.1039/C3RA47635A
Abstract
A near infrared fluorescent dye (DNSA-SQ) with internal charge transfer (ICT) properties is presented for selectively screening trivalent ions (Al3+/Fe3+/Cr3+) with a ratiometric fluorescence change over other metal ions. A 2 : 1 stoichiometric binding mode between the dye and the trivalent ions was confirmed. Moreover, DNSA-SQ prefers to interact with monovalent Ag+ ions in the presence of a protein, resulting in a fluorescence enhancement. Using a synergistic effect, DNSA-SQ also behaves as a molecular keypad lock with sequential chemical inputs of BSA and Ag+ ions.
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